Cas no 477886-81-0 (3-Bromo-6-chloro-2-phenyl-imidazo1,2-apyridine)

• Product Name: 3-Bromo-6-chloro-2-phenyl-imidazo1,2-apyridine
• CAS No: 477886-81-0
• MF: C₁₃H₈BrClN₂
• MW: 307.573020935059
• MDL: MFCD01814775
• CID: 869735
• Update Time: 2026-04-29

3-Bromo-6-chloro-2-phenyl-imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-chloro-2-phenylimidazo[1,2-a]pyridine
• 3-BROMO-6-CHLORO-2-PHENYL-IMIDAZO[1,2-A]PYRIDINE
• AC1NB1OL
• AG-F-62552
• CTK4J0313
• MolPort-002-506-531
• SureCN6495169
• 3-Bromo-6-chloro-2-phenyl-imidazo1,2-apyridine

• MDL： MFCD01814775

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-Bromo-6-chloro-2-phenyl-imidazo1,2-apyridine

Comprehensive Overview of 3-Bromo-6-chloro-2-phenyl-imidazo[1,2-a]pyridine (CAS No. 477886-81-0)

3-Bromo-6-chloro-2-phenyl-imidazo[1,2-a]pyridine is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 477886-81-0, this compound is part of the imidazopyridine family, known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

The molecular structure of 3-Bromo-6-chloro-2-phenyl-imidazo[1,2-a]pyridine features a bromine atom at the 3-position and a chlorine atom at the 6-position, which are critical for its reactivity and binding affinity. These halogen substitutions make it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its role in the development of anticancer agents and antiviral drugs, aligning with the growing demand for novel therapeutics in precision medicine.

In the context of green chemistry and sustainable synthesis, CAS 477886-81-0 has been explored for its compatibility with eco-friendly catalytic systems. This aligns with the increasing focus on environmentally benign synthetic routes, a trending topic in chemical research. The compound’s stability under mild conditions makes it suitable for flow chemistry applications, which are gaining traction in industrial-scale production.

Another area of interest is the compound’s potential in material science. Its conjugated system and halogenated aromatic core contribute to its use in organic electronic materials, such as OLEDs and photovoltaic cells. This versatility addresses the rising demand for high-performance organic semiconductors, a key focus in renewable energy technologies.

From a commercial perspective, 3-Bromo-6-chloro-2-phenyl-imidazo[1,2-a]pyridine is available through specialized chemical suppliers, often listed under its CAS 477886-81-0. Its pricing and availability are influenced by the demand for custom synthesis and contract research organizations (CROs), which are frequently searched terms in the chemical industry. Quality control and analytical validation are critical for ensuring its suitability in high-stakes applications.

In summary, 3-Bromo-6-chloro-2-phenyl-imidazo[1,2-a]pyridine (CAS No. 477886-81-0) is a multifaceted compound with broad relevance in drug discovery, sustainable chemistry, and advanced materials. Its structural features and functional groups make it a valuable asset for researchers exploring next-generation therapeutics and innovative materials. As the scientific community continues to uncover its potential, this compound remains a subject of intense study and commercial interest.